Cas no 694-80-4 (1-Bromo-2-chlorobenzene)

1-Bromo-2-chlorobenzene Properties

Names and Identifiers

• 2-Bromochlorobenzene
• O-CHLOROBROMOBENZENE
• O-BROMOCHLOROBENZENE
• 1-bromo-2-chloro-benzen
• 1-Chloro-2-bromobenzene
• 2-Bromo-1-chlorobenzene
• 2-Chlorophenylbromide
• Benzene, 1-bromo-2-chloro-
• 1-Bromo-2-chlorobenzene
• 2-Bromochlorobenzene
• 1-Bromo-2-chlorobenzene solution
• (2-bromophenyl)methan-1-ol
• 1-bromo-2-chloro-benzene
• 2-BrC6H4CH2OH
• 2-bromobenzyl alcohol
• 2-Br-Ph-CH2OH
• 2-chloro-1-bromobenzene
• 2-chloro-bromobenzene
• Benzenemethanol,2-bromo
• Conventional Internal
• o-Bromobenzyl alcohol
• o-chloro-bromo-benzene
• ortho-bromobenzyl alcohol
• ortho-bromochlorobenzene
• Surrogate Std Evaluation Mix
• 2-Chlorobromobenzene
• Bromochlorobenzene
• Benzene, bromochloro-
• PEC7Z3YX6P
• 2-Bromochluorobenzene
• chlorobromobenzene
• Bromochlorobenzene (mixed isomers)
• 2-bromoclorobenzene
• PubChe
• 2-Bromochlorobenzene,98%
• EN300-31033
• NSC-59694
• 2-chlorophenyl bromide
• DTXSID30870758
• D77645
• Z0W07Y466G
• CS-W004051
• UNII-Z0W07Y466G
• MFCD00000532
• o-Chlorobromobenzene
• o-Bromochlorobenzene
• 2-BROMOPHENYL CHLORIDE
• DB-020717
• 1-bromanyl-2-chloranyl-benzene
• AKOS005265527
• 1-Bromo-2-chlorobenzene, analytical standard
• STR07176
• NSC59694
• EINECS 211-775-1
• SCHEMBL251393
• EINECS 249-303-1
• A836511
• NSC 59694
• 694-80-4
• 28906-38-9
• Q27286505
• UNII-PEC7Z3YX6P
• 2-BROMOCHLOROBENZENE
• A9191
• DTXCID70818452
• W-104621
• 1-Bromo-2-chlorobenzene, 99%
• O-BROMOPHENYL CHLORIDE
• AI3-31290
• B0569
• NS00042378
• +Expand

• MDL： MFCD00000532
• InChIKey： QBELEDRHMPMKHP-UHFFFAOYSA-N
• Inchi： 1S/C6H4BrCl/c7-5-3-1-2-4-6(5)8/h1-4H
• SMILES： BrC1=C([H])C([H])=C([H])C([H])=C1Cl
• BRN： 1855303

Computed Properties

• Exact Mass: 189.91800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 189.91849
• Heavy Atom Count: 8
• Complexity: 74.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.10250
• PSA: 0.00000
• Refractive Index: n20/D 1.582(lit.)
• Water Partition Coefficient: 0.045 g/L (25 ºC)
• Boiling Point: 204°C(lit.)
• Melting Point: -13°C
• Flash Point: Fahrenheit: 195.8 ° f < br / > Celsius: 91 ° C < br / >
• FEMA: 3716
• Solubility: 0.045g/l
• Color/Form: Colorless liquid.
• Solubility: Soluble in benzene, insoluble in water.
• Sensitiveness: Sensitive to light
• Density: 1.638 g/mL at 25 °C(lit.)

1-Bromo-2-chlorobenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36-S45-S36/37-S37/39
• Risk Phrases：R20/22; R36/37/38
• Dangerous goods sign： Xi Xn
• Hazardous Material transportation number：UN 1230 3/PG 2
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

1-Bromo-2-chlorobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances